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For Researchers, Scientists, and Drug Development Professionals

Introduction
IQ-1S, a potent and selective inhibitor of c-Jun N-terminal kinases (JNKs), presents a valuable

tool for high-throughput screening (HTS) campaigns aimed at discovering novel therapeutics

targeting inflammatory diseases, neurodegenerative disorders, and oncology. JNKs are key

mediators of cellular stress responses, and their dysregulation is implicated in a variety of

pathologies. IQ-1S offers a well-characterized chemical probe to investigate JNK signaling and

to identify new modulators of this pathway. These application notes provide detailed

methodologies for utilizing IQ-1S in both biochemical and cell-based HTS assays.

Mechanism of Action
IQ-1S is an ATP-competitive inhibitor of JNKs, with a higher affinity for JNK3. The compound

binds to the ATP-binding pocket of the kinase, preventing the phosphorylation of its

downstream substrates, such as the transcription factor c-Jun. This inhibition blocks the

activation of the JNK signaling cascade, which is involved in apoptosis, inflammation, and

cellular stress responses.
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Data Presentation
The inhibitory activity of IQ-1S against the three JNK isoforms is summarized in the table

below. This data is critical for designing experiments and interpreting results from HTS

campaigns.

Target Parameter Value

JNK1 Kd 390 nM[1]

JNK2 Kd 360 nM[1]

JNK3 Kd 87 nM[1]

Table 1: In Vitro Inhibitory Activity of IQ-1S against JNK Isoforms. Dissociation constants (Kd)

were determined through cell-free assays.

Signaling Pathway
The following diagram illustrates the JNK signaling pathway and the point of intervention for IQ-
1S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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